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N-ethyl-6-oxo-1,6-

dihydropyridazine-3-carboxamide

Cat. No.: B13334419

Get Quote

The 6-oxo-1,6-dihydropyridazine core, a six-membered heterocyclic scaffold containing two

adjacent nitrogen atoms and a carbonyl group, has earned its reputation as a "wonder nucleus"

or "magic moiety" among medicinal chemists. This distinction arises from the remarkable

versatility of the pyridazinone ring system, which serves as a foundational structure for

compounds exhibiting an extensive range of biological activities. The ease with which the

pyridazinone ring can be functionalized allows for the design and synthesis of diverse

analogues, leading to a wide spectrum of pharmacological responses.

Derivatives of this scaffold have been successfully developed into therapeutic agents for

numerous conditions, demonstrating potent anti-inflammatory, analgesic, antimicrobial,

anticancer, and antihypertensive properties. Perhaps the most prominent examples of their

clinical success are in the cardiovascular field, with marketed drugs such as Levosimendan and

Pimobendan used as cardiotonic agents. The continued exploration of this privileged scaffold

consistently yields novel candidates for a variety of diseases, cementing its importance in

modern drug discovery and development.

Part 1: Foundational Synthetic Methodologies

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13334419#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13334419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The accessibility of the 6-oxo-1,6-dihydropyridazine core through straightforward and robust

synthetic routes has been a primary driver of its exploration. The most fundamental and widely

adopted method involves the cyclocondensation of a γ-ketoacid with hydrazine hydrate.

The Classic Synthesis: γ-Ketoacid Cyclization
This venerable method provides a direct pathway to 4,5-dihydropyridazin-3(2H)-ones. The

reaction proceeds by treating an appropriate γ-ketoacid with hydrazine hydrate, often under

acidic or neutral conditions, to induce ring closure.

Exemplary Protocol: Synthesis of 6-phenyl-4,5-dihydropyridazin-3(2H)-one

Reaction Setup: To a solution of 4-oxo-4-phenylbutanoic acid (1 equivalent) in ethanol, add

hydrazine hydrate (1.2 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Isolation: Upon completion, cool the reaction mixture to room temperature. The product often

precipitates from the solution.

Purification: Collect the solid product by filtration, wash with cold ethanol, and dry under

vacuum. If necessary, the crude product can be recrystallized from a suitable solvent like

ethanol to yield the pure 6-phenyl-4,5-dihydropyridazin-3(2H)-one.
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Caption: General workflow for the synthesis of pyridazinones from γ-ketoacids.

Synthesis from Dihalopyridazines
Another versatile route involves the nucleophilic substitution of dihalopyridazines, typically 3,6-

dichloropyridazine. This commercially available starting material allows for sequential or

simultaneous displacement of the chlorine atoms, enabling the introduction of various

functionalities. A subsequent hydrolysis step can then form the 6-oxo derivative.

Exemplary Protocol: Synthesis of a 6-substituted-3(2H)-pyridazinone

Nucleophilic Substitution: 3,6-dichloropyridazine is reacted with a cyclic amine (e.g.,

morpholine) via thermal fusion at approximately 120°C. This selectively displaces one

chlorine atom to form a 3-chloro-6-substituted pyridazine derivative.

Hydrolysis: The resulting intermediate is then hydrolyzed, typically using glacial acetic acid or

another strong acid, to replace the remaining chlorine atom with a hydroxyl group, which

tautomerizes to the more stable 6-oxo form.

Part 2: Milestones in Therapeutic Discovery
The structural simplicity and synthetic accessibility of the pyridazinone core have empowered

its application across a multitude of therapeutic areas.

Cardiovascular Agents: A Cornerstone Application
The earliest and arguably most impactful therapeutic applications of pyridazinone derivatives

have been in cardiovascular medicine. These compounds often function as potent vasodilators

and cardiotonic (inotropic) agents.

Pimobendan and Levosimendan: These two drugs are landmark examples of the scaffold's

success. They act as calcium sensitizers and phosphodiesterase III (PDE3) inhibitors. By

inhibiting PDE3, they prevent the breakdown of cyclic adenosine monophosphate (cAMP),

leading to increased cardiac contractility and vasodilation. This dual mechanism of action

makes them highly effective in the management of congestive heart failure.

Anti-inflammatory and Analgesic Agents
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Researchers have extensively investigated pyridazinone derivatives as alternatives to

traditional non-steroidal anti-inflammatory drugs (NSAIDs), aiming for improved efficacy and

reduced gastrointestinal side effects.

Mechanism of Action: Many of these derivatives exert their anti-inflammatory effects through

the inhibition of cyclooxygenase (COX) enzymes, similar to conventional NSAIDs. However,

the unique structure of the pyridazinone core allows for fine-tuning of selectivity and

properties, leading to compounds with potentially lower ulcerogenicity.

Tricyclic Derivatives: Significant research has focused on tricyclic pyridazinone systems,

such as indeno[1,2-c]pyridazinones, which have demonstrated potent anti-inflammatory,

analgesic, and antipyretic properties.

Modern Approaches (JNK2 Inhibition): A recent breakthrough in 2023 identified a diphenyl 6-

oxo-1,6-dihydropyridazine-3-carboxylate/carboxamide analogue, designated J27, as a potent

anti-inflammatory agent for acute lung injury (ALI) and sepsis. J27 functions by targeting

JNK2 and subsequently inhibiting the JNK2-NF-κB/MAPK signaling pathway, showcasing a

novel mechanism for this class of compounds.
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Caption: Inhibitory mechanism of J27 on the JNK2-mediated inflammatory pathway.

Anticancer Drug Discovery
The pyridazinone scaffold has emerged as a promising template for the development of novel

anticancer agents targeting various hallmarks of cancer.

Kinase Inhibition: A primary strategy has been the design of pyridazinone derivatives as

kinase inhibitors.

FER Tyrosine Kinase: Pyrido-pyridazinone derivatives have been discovered as highly

potent FER kinase inhibitors, identified through high-throughput screening and subsequent

chemical modification.
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EGFR Inhibition: Novel series of pyridazinone derivatives have been designed and

synthesized as inhibitors of both wild-type (EGFRWT) and mutant (EGFRT790M)

epidermal growth factor receptors, showing potent cytotoxic activity against various cancer

cell lines.

CDK2 Inhibition: 3,6-disubstituted pyridazine derivatives have been developed as a new

class of agents targeting cyclin-dependent kinase 2 (CDK2), a key regulator of the cell

cycle.

Table 1: Selected Pyridazinone-Based Anticancer Agents and Their Targets

Compound Class Target(s) Therapeutic Potential

Pyrido-pyridazinone

derivatives
FER Tyrosine Kinase Various solid tumors

Substituted Pyridazinones EGFRWT / EGFRT790M
Prostate, colon, and breast

cancers

3,6-disubstituted Pyridazines CDK2 Breast and ovarian cancers

Diphenyl Pyridazinones JNK2
Inflammation-associated

cancers (potential)

Part 3: Advanced Synthesis of a Modern Kinase
Inhibitor
The synthesis of complex, highly functionalized pyridazinone derivatives, such as those used

for kinase inhibition, requires multi-step, strategic approaches. The synthesis of 5-

(trifluoromethyl)-1,6-dihydropyridazine-3-carboxylic acid derivatives as CDK2 inhibitors

provides an excellent case study.

Protocol Outline: Multi-step Synthesis of a Pyridazinone Core for CDK2 Inhibitors

Initial Condensation: Commercially available ethyl 3,3,3-trifluoropyruvate is reacted with

acetone in the presence of L-proline to yield an intermediate keto-ester.
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Pyridazinone Ring Formation: The intermediate is then treated with hydrazine hydrate in

acetic acid to form the core 6-methyl-4-(trifluoromethyl)pyridazin-3(2H)-one ring.

Oxidation: The methyl group at the 6-position is oxidized using potassium chromate and

sulfuric acid to afford the corresponding carboxylic acid, 6-oxo-5-(trifluoromethyl)-1,6-

dihydropyridazine-3-carboxylic acid.

Esterification: The carboxylic acid is converted to its ethyl ester via Fischer esterification.

This ester serves as a key intermediate for further modifications.

Chlorination and Amidation: The 6-oxo group is converted to a 6-chloro group using

phosphorus oxychloride. The ester is then hydrolyzed to an acid chloride and reacted with

various amines to build a library of amide derivatives for biological screening.
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Caption: Synthetic pathway for advanced pyridazinone-based CDK2 inhibitors.

Conclusion and Future Outlook
The history of 6-oxo-1,6-dihydropyridazine derivatives is a compelling narrative of how a simple

heterocyclic scaffold can become a cornerstone of medicinal chemistry. From its foundational

synthesis to its role in producing life-saving cardiovascular drugs and its current position at the

forefront of cancer and anti-inflammatory research, the pyridazinone core has consistently

proven its value. The ongoing discovery of novel mechanisms of action, such as the targeting

of JNK2 and various kinases, ensures that this "wonder nucleus" will continue to be a source of

therapeutic innovation for years to come. The future of pyridazinone research lies in harnessing

modern synthetic strategies to create increasingly complex and selective molecules, further

expanding their already vast therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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